2-(2-fluorophenoxy)-N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[5-(furan-2-yl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]acetamide
• InChI: InChI=1S/C20H16FN5O4/c1-12-9-18(27)24-20(22-12)26-17(10-14(25-26)16-7-4-8-29-16)23-19(28)11-30-15-6-3-2-5-13(15)21/h2-10H,11H2,1H3,(H,23,28)(H,22,24,27)
• InChI Key: QKUXYLUGVUZTGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)COC4=CC=CC=C4F
• Molecular Formula: C20H16FN5O4
• Molecular Weight: 409.4 g/mol

Description

2-(2-fluorophenoxy)-N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C20H16FN5O4 and its molecular weight is 409.377. The purity is usually 95%.
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Scientific Research Applications

Radioligand Imaging and PET Studies

• A study on a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, closely related structurally to the compound , reported the radiosynthesis of a selective radioligand for imaging the translocator protein (18 kDa) using positron emission tomography (PET). This work demonstrates the compound's potential application in in vivo imaging and neuroinflammation studies (Dollé et al., 2008).

Coordination Complexes and Antioxidant Activity

• Research on pyrazole-acetamide derivatives, which share functional groups with the compound of interest, involved the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes exhibited significant antioxidant activity, suggesting a potential application in exploring antioxidant mechanisms and therapeutic agents (Chkirate et al., 2019).

Anti-inflammatory and Antinociceptive Properties

• Another related study synthesized derivatives with structural similarities for assessing anti-inflammatory and antinociceptive activities. This indicates the compound's possible application in developing new anti-inflammatory and pain relief agents (Selvam et al., 2012).

Neuroinflammation PET Imaging

• A series of pyrazolo[1,5-a]pyrimidines, structurally similar to the queried compound, were evaluated for their potential to bind the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. These findings highlight the compound's potential use in developing PET radiotracers for neuroinflammation imaging (Damont et al., 2015).